Cas no 209728-15-4 (3-Hydroxypyruvic Acid Lithium Salt)

• Product Name: 3-Hydroxypyruvic Acid Lithium Salt
• CAS No: 209728-15-4
• MF: C₃H₇LiO₅
• MW: 130.025681734085
• CID: 4638351
• Update Time: 2025-08-04

3-Hydroxypyruvic Acid Lithium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypyruvic acid lithium hydrate
• Hydroxypyruvic acid lithium hydrate
• β-Hydroxypyruvic acid lithium hydrate
• 3-Hydroxypyruvic Acid Lithium Salt

• Inchi： 1S/C3H4O4.Li.H2O.H/c4-1-2(5)3(6)7;;;/h4H,1H2,(H,6,7);;1H2;
• InChI Key： LJUNMJDWAKFHNP-UHFFFAOYSA-N
• SMILES： C(=O)(CO)C(=O)O.[LiH].O

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-Hydroxypyruvic Acid Lithium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydroxypyruvic Acid Lithium Salt

Introduction to 3-Hydroxypyruvic Acid Lithium Salt (CAS No. 209728-15-4)

3-Hydroxypyruvic Acid Lithium Salt, identified by the Chemical Abstracts Service Number (CAS No.) 209728-15-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This lithium salt derivative of 3-hydroxypyruvic acid represents a critical intermediate in various metabolic pathways and has been explored for its potential applications in drug development and therapeutic interventions.

The compound’s structure, featuring a hydroxyl group on the pyruvic acid backbone and its lithium counterion, imparts unique chemical properties that make it valuable in synthetic chemistry and biochemical assays. The lithium ion is known for its ability to interact with biological systems, particularly in the context of neurotransmitter function and enzyme inhibition, which has spurred research into its derivatives as potential pharmacological agents.

3-Hydroxypyruvic acid lithium salt has been studied for its role in modulating metabolic processes, particularly in the context of glycolysis and gluconeogenesis. Recent research has highlighted its potential as a precursor in the synthesis of more complex molecules, including those with therapeutic relevance. The compound’s stability under various conditions makes it a promising candidate for industrial applications, such as in the production of fine chemicals and pharmaceutical intermediates.

In the realm of drug discovery, the lithium salt form of 3-hydroxypyruvic acid has been investigated for its potential to act as a chiral auxiliary or a catalyst in asymmetric synthesis. The presence of the hydroxyl group allows for diverse functionalization, enabling chemists to design novel molecules with specific biological activities. This versatility has made it a subject of interest in academic and industrial research labs alike.

One of the most compelling aspects of 3-hydroxypyruvic acid lithium salt is its involvement in redox reactions, where it can serve as an electron carrier or mediator. This property is particularly relevant in the study of oxidative stress and antioxidant mechanisms, areas where lithium compounds have shown promise. The compound’s ability to participate in such reactions without being consumed makes it an attractive candidate for use in biochemical assays designed to study cellular redox homeostasis.

Recent advancements in analytical chemistry have also leveraged CAS No. 209728-15-4 for high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy studies. These techniques have provided deeper insights into the compound’s structure-activity relationships, aiding researchers in optimizing its synthesis and applications. The precise characterization of this lithium salt has enabled more accurate modeling of its interactions with biological targets, which is crucial for drug development.

The pharmaceutical industry has taken note of the potential therapeutic applications of 3-hydroxypyruvic acid lithium salt. Preclinical studies have suggested that this compound may have roles in neuroprotective therapies, given its ability to modulate neurotransmitter release and receptor activity. Additionally, its metabolic stability suggests that it could be useful in treatments targeting metabolic disorders, such as diabetes and obesity.

The synthesis of 3-hydroxypyruvic acid lithium salt involves carefully controlled conditions to ensure high purity and yield. Modern synthetic methodologies have improved the efficiency of producing this compound, making it more accessible for research purposes. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and energy consumption without compromising quality.

In conclusion, 3-Hydroxypyruvic Acid Lithium Salt (CAS No. 209728-15-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features, coupled with its reactivity and stability, make it a valuable tool for researchers exploring new therapeutic strategies. As scientific understanding evolves, further applications of this compound are expected to emerge, solidifying its role as a cornerstone in modern chemical biology research.